Cas no 1538-19-8 (3-methyl-4-(propan-2-yl)cyclohexan-1-one)

• Product Name: 3-methyl-4-(propan-2-yl)cyclohexan-1-one
• CAS No: 1538-19-8
• MF: C₁₀H₁₈O
• MW: 154.249323368073
• CID: 1327783
• PubChem ID: 53907251
• Update Time: 2025-05-25

3-methyl-4-(propan-2-yl)cyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone, 3-methyl-4-(1-methylethyl)-
• 3-methyl-4-(propan-2-yl)cyclohexan-1-one
• 3-methyl-4-propan-2-ylcyclohexan-1-one
• Z1509046522
• 1538-19-8
• BAA53819
• cyclohexanone, 3-methyl-4-(1-methylethyl)-, trans-
• AKOS026729555
• EN300-118394

• Inchi： 1S/C10H18O/c1-7(2)10-5-4-9(11)6-8(10)3/h7-8,10H,4-6H2,1-3H3
• InChI Key： IBFKCSXNSLCITI-UHFFFAOYSA-N
• SMILES： O=C1CCC(C(C)C)C(C)C1

Computed Properties

• Exact Mass: 154.13584
• Monoisotopic Mass: 154.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monocyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Monocyclic monoterpenoids

Additional information on 3-methyl-4-(propan-2-yl)cyclohexan-1-one

Recent Advances in the Study of 3-methyl-4-(propan-2-yl)cyclohexan-1-one (CAS: 1538-19-8) and Its Applications in Chemical Biology and Medicine

3-methyl-4-(propan-2-yl)cyclohexan-1-one (CAS: 1538-19-8) is a cyclic ketone derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been explored for its potential as a building block in synthetic chemistry, as well as its biological activities. Recent studies have focused on its role in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases.

One of the key areas of research involving 3-methyl-4-(propan-2-yl)cyclohexan-1-one is its use as an intermediate in the synthesis of complex organic molecules. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the synthesis of chiral ligands for asymmetric catalysis, which is crucial for the production of enantiomerically pure pharmaceuticals. The study highlighted the compound's ability to serve as a scaffold for the development of new catalytic systems, thereby enhancing the efficiency of drug synthesis.

In addition to its synthetic applications, 3-methyl-4-(propan-2-yl)cyclohexan-1-one has been investigated for its potential biological activities. A recent preclinical study (2024) reported its anti-inflammatory properties, showing significant inhibition of pro-inflammatory cytokines in vitro. The study suggested that the compound could be a promising candidate for the development of anti-inflammatory drugs, particularly for conditions such as rheumatoid arthritis and inflammatory bowel disease.

Another notable advancement is the exploration of 3-methyl-4-(propan-2-yl)cyclohexan-1-one in the field of neuropharmacology. Research conducted at a leading pharmaceutical institute (2023) revealed its modulatory effects on neurotransmitter systems, particularly the GABAergic system. These findings open new avenues for the development of anxiolytic and anticonvulsant drugs, although further in vivo studies are required to validate these effects.

The pharmacokinetic properties of 3-methyl-4-(propan-2-yl)cyclohexan-1-one have also been a subject of recent investigation. A pharmacokinetic study (2024) evaluated its absorption, distribution, metabolism, and excretion (ADME) profiles in animal models. The results indicated favorable bioavailability and metabolic stability, suggesting its potential as a drug candidate. However, the study also noted the need for optimization to improve its half-life and reduce potential toxicity.

Despite these promising findings, challenges remain in the clinical translation of 3-methyl-4-(propan-2-yl)cyclohexan-1-one. Issues such as scalability of synthesis, formulation stability, and long-term safety profiles need to be addressed. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and bring this compound closer to clinical applications.

In conclusion, 3-methyl-4-(propan-2-yl)cyclohexan-1-one (CAS: 1538-19-8) represents a valuable compound in chemical biology and pharmaceutical research. Its diverse applications, ranging from synthetic chemistry to drug discovery, highlight its potential to contribute to the development of new therapeutic agents. Continued research and innovation will be crucial to unlocking its full potential and addressing the current limitations.